Cas no 163496-43-3 (Hexanoic acid, 6-[(4-bromophenyl)sulfonyl]-, methyl ester)

• Product Name: Hexanoic acid, 6-[(4-bromophenyl)sulfonyl]-, methyl ester
• CAS No: 163496-43-3
• MF: C₁₃H₁₇BrO₄S
• MW: 349.24068236351
• CID: 1345185
• Update Time: 2024-08-17

Hexanoic acid, 6-[(4-bromophenyl)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-[(4-bromophenyl)sulfonyl]-, methyl ester

• Inchi： 1S/C13H17BrO4S/c1-18-13(15)5-3-2-4-10-19(16,17)12-8-6-11(14)7-9-12/h6-9H,2-5,10H2,1H3
• InChI Key： NDZKPOXTORJTRG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCCCS(C1=CC=C(Br)C=C1)(=O)=O

Computed Properties

• Exact Mass: 348.00311

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 450.5±45.0 °C(Predicted)
• PSA: 60.44